tert-Butyl 7-(1-aminoethyl)-3,4-dihydroquinoline-1(2H)-carboxylate

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: tert-butyl 7-(1-aminoethyl)-3,4-dihydro-2H-quinoline-1-carboxylate
• InChI: InChI=1S/C16H24N2O2/c1-11(17)13-8-7-12-6-5-9-18(14(12)10-13)15(19)20-16(2,3)4/h7-8,10-11H,5-6,9,17H2,1-4H3
• InChI Key: BQAWAGNYKPNIDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(CCCN2C(=O)OC(C)(C)C)C=C1)N

Description

Tert-Butyl 7-(1-aminoethyl)-3,4-dihydroquinoline-1(2H)-carboxylate is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-(1-hydroxyiminoethyl)-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester (1.0 g, 3.44 mmol) in MeOH (50 ml) was hydrogenated for 1 h under a pressure of 44 psi, in presence of 50% RaNi/H2O (2 mL). Additional catalyst was added (1 mL) and the hydrogenation proceeded for 3 hours. The catalyst was filtered off and filtrate evaporated. The crude product was chromatographed (SiO2, 15% of 2.0M NH3/MeOH in CH3CN) to provide 0.72 g (76%) of the title compound as a white solid. m.p: 61-64° C.